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Introduction

Calcium-49 (4°Ca), an isotope with 20 protons and 29 neutrons, serves as a crucial probe for
investigating the nuclear shell structure, particularly in neutron-rich regions. Its position near the
doubly magic “8Ca nucleus makes it an ideal candidate for testing and refining nuclear shell
models. Studies involving 4°Ca provide valuable insights into single-particle energy levels, the
evolution of shell closures, and the role of three-nucleon forces. These investigations are
fundamental to our understanding of nuclear forces and have implications for astrophysics and
other fields.

This document provides detailed application notes and protocols for utilizing 4°Ca in nuclear
shell structure research, summarizing key quantitative data and outlining experimental
methodologies.

Quantitative Data Summary

The following tables present a summary of the key nuclear data for Calcium-49, including its
fundamental properties, experimental and theoretical energy levels, and spectroscopic factors.

Table 1: General Properties of Calcium-49
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Property Value
Mass Number (A) 49
Atomic Number (2) 20
Neutron Number (N) 29

Isotopic Mass

48.95562288(22) u

Half-life 8.718(6) min
Decay Mode B~ (100%)
Daughter Isotope 49Sc
Ground State Spin and Parity (J*mT) 3/2-

Table 2: Energy Levels of Calcium-49

The energy levels of 4°Ca have been investigated through various experimental techniques and
compared with theoretical calculations from shell models. The ground state is dominated by a
neutron in the ps/z orbital outside the 48Ca core.

JNTT

Experimental ] ] Dominant

JAt (Experimental)  (Theoretical/Shell . .

Energy (keV) Configuration
Model)

0 3/2~ 3/2~ vps/2

2023 1/2- 1/2- vpi/2

3585 712- 7/2- vfzl2~1 ® [*8Ca(2+)]

4017 9/2+ 9/2+ vQo/2

4072 5/2~ 5/2~ Vfs/2

Note: The theoretical assignments and dominant configurations are based on shell model
calculations and can vary depending on the specific model and interactions used.
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Table 3: Spectroscopic Factors for States in Calcium-49

Spectroscopic factors (C2S) quantify the single-particle nature of a nuclear state. They are
typically extracted by comparing experimental reaction cross-sections with theoretical models
like the Distorted Wave Born Approximation (DWBA).

Spectroscopic

State Energy (keV) N Reaction
Factor (C2S)
0 3/2- 48Ca(d,p)*°Ca 0.98
2023 1/2- 48Ca(d,p)*°Ca 1.06
Varies with model,
3360 7/2= 50Ca(-1n)*°Ca reduced compared to

47Ca

Experimental Protocols

Detailed methodologies for key experiments used to study the nuclear structure of 4°Ca are
provided below.

Protocol 1: One-Neutron Knockout Reaction

One-neutron knockout reactions from a >°Ca beam are a powerful tool to probe the single-
particle structure of 4°Ca.[1][2]

Objective: To measure the spectroscopic strength of neutron orbitals in 4°Ca.
Methodology:

» Beam Production: A secondary beam of 5°Ca is produced via fragmentation of a high-energy
primary beam (e.g., 8Se) on a light target (e.qg., °Be).

« Beam ldentification: The 5°Ca ions are separated and identified event-by-event using a
fragment separator based on their magnetic rigidity and energy loss.

e Reaction Target: The 5°Ca beam impinges on a reaction target, typically a light element like
°Be, to induce the one-neutron knockout reaction.
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e Fragment Detection: The resulting 4°Ca fragments are identified and their momentum is
measured using a magnetic spectrometer.

e Gamma-ray Detection: An array of gamma-ray detectors (e.g., High-Purity Germanium -
HPGe) is placed around the target to detect gamma rays emitted from the de-excitation of
excited states in 4°Ca.

o Data Analysis:

o The exclusive cross-section for the population of each final state in 4°Ca is determined
from the yield of 4°Ca fragments in coincidence with the corresponding gamma rays.

o The experimental cross-sections are compared with theoretical calculations, which
combine the single-particle cross-sections with spectroscopic factors from a nuclear
structure model (e.g., shell model), to extract the spectroscopic factors.

Protocol 2: (d,p) Transfer Reaction

The 48Ca(d,p)*°Ca reaction is a classic method to study the single-neutron states in #°Ca.[3]

Objective: To determine the energy levels, spin-parity assignments, and spectroscopic factors
of single-neutron states in 4°Ca.

Methodology:
» Target Preparation: A thin, isotopically enriched 48Ca target is prepared.

o Beam Acceleration: A deuteron (d) beam is accelerated to a specific energy (e.g., in the
range of several MeV).

e Reaction: The deuteron beam is directed onto the #8Ca target. The (d,p) reaction results in
the transfer of a neutron to the 48Ca nucleus, forming 4°Ca.

o Particle Detection: The outgoing protons (p) are detected at various angles using a magnetic
spectrograph or an array of silicon detectors. The momentum of the protons determines the
excitation energy of the final state in 4°Ca.

o Data Analysis:
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o The differential cross-section as a function of the proton emission angle is measured for
each populated state in 4°Ca.

o The angular distributions are compared with DWBA calculations to determine the orbital
angular momentum (l) of the transferred neutron, which in turn constrains the spin and
parity of the final state.

o The magnitude of the experimental cross-section is compared to the DWBA prediction to
extract the spectroscopic factor for each state.

Protocol 3: Gamma-ray Spectroscopy

Gamma-ray spectroscopy is essential for constructing the level scheme of 4°Ca and
determining the properties of its excited states.[4][5]

Objective: To identify the excited states of 4°Ca and measure their energies, spins, parities, and
lifetimes.

Methodology:

» Population of Excited States: The excited states of 4°Ca are populated through a nuclear
reaction, such as a transfer reaction (e.g., “8Ca(n,y)*°Ca) or a knockout reaction.

o Gamma-ray Detection: A high-resolution gamma-ray spectrometer, typically an array of
HPGe detectors, is used to detect the gamma rays emitted during the de-excitation of 4°Ca.

o Coincidence Measurement: Gamma-gamma coincidence measurements are performed to
establish the cascade relationships between different gamma rays and build the level
scheme. This involves detecting two or more gamma rays in coincidence and analyzing their
energy correlations.

e Angular Correlation/Distribution Measurement: The angular distribution or correlation of the
emitted gamma rays is measured to determine the multipolarity of the transitions and infer
the spins of the excited states.

o Lifetime Measurement: The lifetimes of excited states can be measured using techniques
such as the Doppler Shift Attenuation Method (DSAM) if the nucleus is recoiling after the
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reaction.

o Data Analysis: The energies of the gamma rays are precisely determined from the calibrated
spectra. The intensities of the gamma rays provide information on the branching ratios of the

decays.

Visualizations
Nuclear Shell Model of Calcium-49

The following diagram illustrates the simplified shell model configuration for the ground state of
Calcium-49, showing the neutron orbitals around the doubly magic 42Ca core.
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Shell model of 4°Ca ground state.

Experimental Workflow for One-Neutron Knockout
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This diagram outlines the typical experimental workflow for studying 4°Ca via a one-neutron
knockout reaction from a >°Ca beam.
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Workflow for a one-neutron knockout experiment.

Logical Relationship in (d,p) Transfer Reaction Analysis

The following diagram illustrates the logical flow for extracting nuclear structure information
from a 48Ca(d,p)*°Ca experiment.
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Analysis of a (d,p) transfer reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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